![molecular formula C15H21NO5 B2778641 N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-2-phenoxyacetamide CAS No. 2320885-59-2](/img/structure/B2778641.png)
N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-2-phenoxyacetamide
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Overview
Description
N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-2-phenoxyacetamide, also known as HEPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. HEPT is a synthetic compound that is used as a non-nucleoside reverse transcriptase inhibitor (NNRTI) in the treatment of HIV/AIDS. However,
Scientific Research Applications
N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-2-phenoxyacetamide has been extensively studied for its potential applications in various fields, including HIV/AIDS treatment, cancer treatment, and antiviral therapy. This compound is a potent NNRTI that has been shown to inhibit the replication of HIV-1 in cell culture. Additionally, this compound has been shown to have antiviral activity against other viruses such as hepatitis B and C.
Mechanism of Action
N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-2-phenoxyacetamide acts by inhibiting the reverse transcriptase enzyme, which is essential for the replication of the HIV virus. Specifically, this compound binds to the NNRTI binding site on the reverse transcriptase enzyme, which prevents the enzyme from synthesizing viral DNA. This inhibition of reverse transcriptase prevents the virus from replicating, thereby reducing the viral load in the body.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity and side effects in vitro and in vivo studies. Additionally, this compound has been shown to have a good pharmacokinetic profile, with a high bioavailability and a long half-life. This compound has also been shown to have a low potential for drug-drug interactions, making it an attractive drug candidate for combination therapy.
Advantages and Limitations for Lab Experiments
N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-2-phenoxyacetamide has several advantages for lab experiments, including its potent antiviral activity, low toxicity, and good pharmacokinetic profile. However, this compound also has some limitations, including its high cost of synthesis and limited availability.
Future Directions
N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-2-phenoxyacetamide has several potential future directions for research, including its use in combination therapy for HIV/AIDS treatment, its potential as an antiviral therapy for other viruses such as hepatitis B and C, and its potential as a cancer treatment. Additionally, future research could focus on optimizing the synthesis method of this compound to reduce its cost and increase its availability.
Synthesis Methods
N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-2-phenoxyacetamide is synthesized through a multi-step process that involves the reaction of various chemical compounds. The synthesis process involves the reaction of phenoxyacetic acid with 3-(2-hydroxyethoxy)tetrahydrofuran-3-ylmethylamine in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to form this compound.
properties
IUPAC Name |
N-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]-2-phenoxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO5/c17-7-9-21-15(6-8-19-12-15)11-16-14(18)10-20-13-4-2-1-3-5-13/h1-5,17H,6-12H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROVOGQFEMJQOOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1(CNC(=O)COC2=CC=CC=C2)OCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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